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Compound of Interest

Compound Name: 2-methyl-2-phenylpropanoic acid

Cat. No.: B140370

Disclaimer: The user-provided CAS number 826-55-1 corresponds to 2-Methyl-2-
phenylpropanoic acid. However, the detailed request for information on signaling pathways
and drug development strongly suggests an interest in the nootropic agent Coluracetam,
whose CAS number is 135463-81-9. This guide will focus on Coluracetam.

Introduction

Coluracetam (formerly MKC-231, BCI-540) is a synthetic nootropic compound of the racetam
family, distinguished by its uniqgue mechanism of action.[1][2] It was initially developed by
Mitsubishi Tanabe Pharma Corporation for the potential treatment of Alzheimer's disease.[1][2]
After failing to meet endpoints in clinical trials for Alzheimer's, it was licensed by BrainCells Inc.
for investigation into major depressive disorder (MDD) and generalized anxiety disorder (GAD).
[1][3] Coluracetam's primary pharmacological activity centers on the enhancement of the
brain's choline uptake system, which is critical for the synthesis of the neurotransmitter
acetylcholine.[4][5] This guide provides a comprehensive overview of its chemical properties,
mechanism of action, experimental protocols, and potential applications for researchers and
drug development professionals.

Chemical and Physical Properties

Coluracetam is a fat-soluble, white crystalline powder.[6][7] Its key quantitative properties are
summarized in the table below.
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Property Value Reference

N-(2,3-Dimethyl-5,6,7,8-
tetrahydrofuro[2,3-b]quinolin-4-

IUPAC Name [1]
yI)-2-(2-oxo0-1-

pyrrolidinyl)acetamide

CAS Number 135463-81-9 [11[7]

Molecular Formula C19H23N303 [11[2]

Molar Mass 341.411 g-mol—1 [1112]

Melting Point 165-167°C [8]
White to off-white crystalline

Appearance [21[7]
powder

Soluble in DMSO, ethanol,
Solubility chloroform, acetone. Limited [7118119]1[10]

solubility in water.

Mechanism of Action: High-Affinity Choline Uptake
(HACU) Enhancement

The principal mechanism of Coluracetam is the enhancement of high-affinity choline uptake
(HACU), which is the rate-limiting step in the synthesis of acetylcholine (ACh).[1][11] By
modulating the choline transporter system, Coluracetam increases the velocity of choline
transport into neurons.[12] This leads to a greater availability of choline for the enzyme choline
acetyltransferase (ChAT), resulting in increased ACh synthesis.[2] This action is particularly
significant in cognitively impaired models where cholinergic function is compromised.[1][9]
Studies in rats treated with cholinergic neurotoxins have shown that Coluracetam can reverse
deficits in ACh levels and improve learning.[1][9] The procognitive effects may be long-lasting,
suggesting it induces a change in the regulation of the choline transporter system.[1]

Beyond its primary cholinergic effect, some research suggests Coluracetam may also modulate
AMPA receptors, which are involved in fast synaptic transmission and play a role in learning
and memory.[2][13]
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Figure 1: Coluracetam's Mechanism of Action

Pharmacokinetics

Coluracetam has a relatively short half-life, estimated to be around 2-3 hours. In animal
studies, despite the compound being undetectable in the brain after 3 hours, the cognitive
benefits were observed to persist, suggesting a lasting impact on the cholinergic system.[12]
As a fat-soluble compound, it is recommended to be taken with a healthy fat source to aid
absorption.[6]

Experimental Protocols

Detailed, step-by-step protocols are proprietary to the conducting research institutions.
However, a representative methodology for assessing the efficacy of Coluracetam in an animal
model of cognitive deficit can be summarized from published studies.[9]

Objective: To assess the effect of Coluracetam on learning and memory in rats with a
chemically-induced cholinergic deficit.

Model: Ethylcholine aziridinium (AF64A)-treated rats. AF64A is a neurotoxin that selectively
destroys cholinergic neurons, creating a model of cognitive impairment.[9]

Methodology:
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Animal Subjects: Male Wistar rats are housed under standard laboratory conditions.

Induction of Deficit: A single intracerebroventricular (ICV) injection of the cholinergic
neurotoxin AF64A is administered to induce a learning deficit. Control groups receive a
saline injection.

Drug Administration: Coluracetam is administered orally (e.g., at doses of 1-10 mg/kg) for a
predetermined period before behavioral testing.[2] A vehicle control group is also included.

Behavioral Testing (Morris Water Maze):

o Acquisition Phase: Rats are trained to find a hidden platform in a circular pool of opaque
water, using spatial cues. Latency to find the platform and path length are recorded over
several days.

o Probe Trial: The platform is removed, and the time spent in the target quadrant where the
platform was previously located is measured to assess spatial memory retention.

Neurochemical Analysis: After behavioral testing, brain tissue (specifically the hippocampus)
is collected. High-performance liquid chromatography (HPLC) may be used to measure
levels of acetylcholine and choline to confirm the effects of the drug on the cholinergic
system.

Data Analysis: Statistical analysis (e.g., ANOVA) is used to compare the performance of the
Coluracetam-treated group against the AF64A-impaired and control groups.
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Figure 2: Representative Preclinical Experimental Workflow
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Figure 2: Representative Preclinical Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b140370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications and Research Areas

Coluracetam has been investigated for several potential therapeutic applications:

Cognitive Enhancement: Its primary application is as a nootropic to improve memory,
learning, and focus.[4][14]

o Alzheimer's Disease: Though initial trials were unsuccessful, its mechanism of action
remains relevant for conditions involving cholinergic decline.[1][12]

o Major Depressive Disorder (MDD) & Generalized Anxiety Disorder (GAD): Phase lla clinical
trials suggested potential efficacy for patients with comorbid MDD and GAD who were
unresponsive to standard antidepressants.[1]

* Neuroprotection: Studies have shown it may protect neurons from glutamate toxicity and
other harmful substances.[12]

¢ Retinal and Optic Nerve Injury: There is some evidence suggesting potential use in
preventing and treating ischemic retinopathy and nerve injury.[1][6]

Safety and Toxicology

Coluracetam is generally considered well-tolerated and non-toxic in short-term studies, though
long-term safety data in humans is lacking.[6][15]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-coluracetam-cognitive-mood-benefits
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/coluracetam-unlocking-cognitive-potential-with-high-affinity-choline-uptake-enhancement-xe
https://en.wikipedia.org/wiki/Coluracetam
https://www.nutrahacker.com/journal_club/en/coluracetam.php
https://en.wikipedia.org/wiki/Coluracetam
https://www.nutrahacker.com/journal_club/en/coluracetam.php
https://en.wikipedia.org/wiki/Coluracetam
https://nootropicsexpert.com/coluracetam/
https://nootropicsexpert.com/coluracetam/
https://www.yourinception.com/coluracetam/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Information Reference

Considered well-tolerated and
General Safety o ] [6][15]
non-toxic in limited studies.

Fatigue, headaches, anxiety,
_ nervousness, nausea. Often
Common Side Effects ) o [6][12]
associated with high doses or

insufficient choline intake.

Not scientifically studied; long-
Long-term Effects L [3][15]
term safety profile is unknown.

May interact with
Drug Interactions anticholinergic and cholinergic [15]

drugs.

Not FDA approved in the US.
Legal Status , [1][15]
Legal status varies by country.

It is crucial to note that much of the available information is from animal studies and anecdotal
reports, with a limited number of human clinical trials having been published.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://nootropicsource.com/shop/powders/nootropic-powders/coluracetam/
https://www.fengchengroup.com/pharmaceutical-api/functional-api/coluracetam-bp-ep-usp-cas-135463-81-9.html
https://www.fengchengroup.com/pharmaceutical-api/functional-api/coluracetam-bp-ep-usp-cas-135463-81-9.html
https://www.bocsci.com/coluracetam-cas-135463-81-9-item-84-83492.html
https://everychem.com/product/coluracetam-powder-1g/
https://www.nbinno.com/article/pharmaceutical-intermediates/science-coluracetam-hacu-enhancement-cognition
https://www.nutrahacker.com/journal_club/en/coluracetam.php
https://www.sonwuapi.com/info/does-coluracetam-improve-memory-76547002.html
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/coluracetam-unlocking-cognitive-potential-with-high-affinity-choline-uptake-enhancement-xe
https://www.yourinception.com/coluracetam/
https://clinmedjournals.org/articles/ijcb/international-journal-of-cognition-and-behaviour-ijcb-6-016.php?jid=ijcb
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/product/b140370#cas-number-826-55-1-properties-and-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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